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Compound of Interest

Compound Name: di-n-Amyl disulfide

Cat. No.: B090501

Di-n-Amyl Disulfide Technical Support Center

Disclaimer: The following information is provided as a general guide for researchers, scientists,
and drug development professionals. Specific quantitative compatibility data for di-n-Amyl
disulfide with many common laboratory materials is not readily available in published
literature. The information presented here is based on general chemical resistance data for
similar chemical compounds (dialkyl disulfides) and broader material classes. It is strongly
recommended to perform specific compatibility testing under your experimental conditions
before extensive use.

Frequently Asked Questions (FAQS)

Q1: What is di-n-Amyl disulfide and what are its common laboratory applications?

Di-n-Amyl disulfide (also known as pentyl disulfide) is an organic chemical compound with the
formula C10H22S2. It belongs to the disulfide family, characterized by the sulfur-sulfur bond. In
the laboratory, it is primarily used as a flavoring agent, an odorant, and in the synthesis of other
organic sulfur compounds. It can also be found in applications related to materials science and

as a component in cutting oils and high-pressure lubricants.

Q2: What are the primary safety concerns when handling di-n-Amyl disulfide?

Di-n-Amyl disulfide is a combustible liquid and may cause skin and eye irritation. Inhalation of
vapors may cause respiratory tract irritation. It is crucial to handle this chemical in a well-
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ventilated area, preferably within a chemical fume hood. Personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat, should always be worn.

Q3: How should | store di-n-Amyl disulfide in the lab?

Store di-n-Amyl disulfide in a tightly closed container in a cool, dry, and well-ventilated area
away from heat, sparks, and open flames. It should be stored separately from strong oxidizing
agents and strong acids.

Q4: What are the initial signs of material degradation when in contact with di-n-Amyl
disulfide?

For plastics and elastomers, initial signs of degradation can include swelling, discoloration,
crazing (the formation of fine surface cracks), hardening, or becoming brittle. For metals,
discoloration or pitting on the surface may indicate corrosion.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Leaking container or tubing

Material incompatibility leading
to swelling, softening, or
cracking of the plastic or

elastomer.

Immediately transfer the di-n-
Amyl disulfide to a compatible
container (e.g., glass or
PTFE). Replace the failed
component with a material
rated as "Excellent" or "Good"
for compatibility (see tables

below).

Discoloration of a plastic

component

Chemical absorption or

reaction with the plastic.

While this may not always
indicate a critical failure, it is a
sign of incompatibility. Monitor
the component closely for any
changes in mechanical
properties (e.qg., brittleness).
Consider replacing it with a
more resistant material for

long-term applications.

Cloudiness or precipitation in

stored di-n-Amyl disulfide

Leaching of plasticizers or
other additives from an
incompatible container

material.

Filter the di-n-Amyl disulfide to
remove any solids. Transfer
the chemical to a more
appropriate container, such as
an amber glass bottle with a
PTFE-lined cap.

Corrosion or etching of metal

surfaces

Reaction of the disulfide with
the metal, potentially
accelerated by impurities or

elevated temperatures.

Discontinue the use of the
affected metal. For
applications requiring metal
components, consider using a
more resistant alloy, such as
Hastelloy C, or a non-metallic

alternative.

Material Compatibility Data
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The following tables provide an estimated compatibility of common laboratory materials with di-
n-Amyl disulfide. These ratings are inferred from data on similar organic disulfide compounds
and general chemical resistance guides. User verification is essential.

Rating Key:

A - Excellent: No significant effect.

B - Good: Minor effect, slight corrosion or discoloration.

C - Fair: Moderate effect, not recommended for continuous use.

D - Severe Effect: Not recommended for any use.

ND - No Data: Information not available.

Plastics

Material Rating (20°C | 68°F) Notes

High-Density Polyethylene B Potential for some swelling

(HDPE) with long-term exposure.

Low-Density Polyethylene c Likely to experience swelling

(LDPE) and loss of strength.
Generally more resistant than

Polypropylene (PP) B

polyethylene.

Polytetrafluoroethylene (PTFE) A

Excellent resistance to a wide

range of chemicals.

Polyvinyl Chloride (PVC),

Significant swelling and

. D extraction of plasticizers is

plasticized )

likely.

Prone to stress cracking and
Polycarbonate (PC) D )

chemical attack.

Likely to dissolve or be
Polystyrene (PS) D

severely damaged.
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Elastomers

Material

Rating (20°C / 68°F) Notes

Expected to have significant

Butyl Rubber C )
swelling.
Poor resistance to organic
Natural Rubber D
sulfur compounds.
Moderate swelling and
Neoprene C ] )
degradation are likely.
o Offers fair resistance but some
Nitrile Rubber (Buna-N) B ]
swelling may occur.
Not recommended for use with
EPDM D o
organic disulfides.
Generally exhibits good
Viton® (FKM) A resistance to sulfur
compounds.
N Significant swelling and
Silicone D .
degradation are expected.
Metals
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Material Rating (20°C / 68°F) Notes

Generally resistant at ambient
) temperatures. Corrosion risk
Stainless Steel 304 B . .
increases with temperature

and impurities.[1]

Higher molybdenum content
Stainless Steel 316 A provides better resistance to

sulfur compounds.[1]

May be subject to corrosion,
Aluminum C especially in the presence of

moisture.

Prone to sulfidation corrosion,
Carbon Steel D especially at elevated
temperatures.[2][3]

) Sulfur compounds can tarnish
Brass (Copper-Zinc Alloy) C
and corrode copper alloys.[4]

Excellent resistance to a wide
Hastelloy C A ] ]
range of corrosive chemicals.

Experimental Protocols for Compatibility Testing

For critical applications, it is imperative to conduct your own compatibility testing. The following
are summarized methodologies based on established standards.

Plastics: Immersion Testing (based on ASTM D543)[5]

e Specimen Preparation: Prepare at least three test specimens of the plastic material, typically
in the form of 25 mm x 75 mm x 3 mm rectangles.

« Initial Measurements: Accurately measure the weight, thickness, length, and width of each
specimen.

e Immersion: Fully immerse the specimens in di-n-Amyl disulfide in a sealed container to
prevent evaporation.
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Exposure: Maintain the immersion at a controlled temperature (e.g., 23 £ 2 °C) for a
specified duration (e.g., 7 days).

Post-Exposure Analysis: Remove the specimens, gently wipe them dry, and re-measure their
weight and dimensions.

Evaluation: Calculate the percentage change in weight and dimensions. Visually inspect for
any signs of degradation such as discoloration, swelling, or cracking. Mechanical testing
(e.g., tensile strength) can also be performed and compared to unexposed control
specimens.

Metals: Laboratory Immersion Corrosion Testing (based
on ASTM G31)

Specimen Preparation: Use metal coupons of a standard size (e.g., 50 mm x 25 mm x 1.6
mm). Clean the surfaces to remove any dirt, oil, or oxide layers.

Initial Weighing: Accurately weigh each coupon to the nearest 0.1 mg.

Immersion: Immerse the coupons in di-n-Amyl disulfide in a sealed container. Ensure the
coupons are fully submerged and not in contact with each other.

Exposure: Maintain the test at a controlled temperature for a set duration (e.g., 10 days).

Cleaning and Re-weighing: After exposure, remove the coupons, clean them to remove any
corrosion products according to standard procedures, and re-weigh them.

Corrosion Rate Calculation: Calculate the mass loss and determine the corrosion rate in
millimeters per year (mm/y) or mils per year (mpy).

Visualizations

Caption: Material selection decision tree for di-n-Amyl disulfide.

Caption: Troubleshooting workflow for material failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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